1-[2-(Tetrahydro-pyran-2-yloxy)-ethyl]-1H-indole-4-carboxylic acid methyl ester

• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol
• IUPAC Name: methyl 1-[2-(oxan-2-yloxy)ethyl]indole-4-carboxylate
• InChI: InChI=1S/C17H21NO4/c1-20-17(19)14-5-4-6-15-13(14)8-9-18(15)10-12-22-16-7-2-3-11-21-16/h4-6,8-9,16H,2-3,7,10-12H2,1H3
• InChI Key: DYACETCFVAOKHK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=CN(C2=CC=C1)CCOC3CCCCO3

Description

1-[2-(Tetrahydro-pyran-2-yloxy)-ethyl]-1H-indole-4-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C17H21NO4 and its molecular weight is 303.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH (60% dispersion in mineral oil, 86 mg, 2.14 mmol) is added to a solution of methyl indole-4-carboxylate (250 mg, 1.427 mmol) in DMF (20 ml) and the resulting suspension is stirred at room temperature for 30 minutes. After this time (2-(2-bromoethoxy)tetrahydro-2H-pyran (388 mg, 1.86 mmol) is added and the reaction is stirred at room temperature for 22 hours. Dilution with EtOAc (50 ml), washing with water (25 ml×3), saturated NaHCO3 (25 ml×2) and brine (25 ml), drying over MgSO4, concentration in vacuo and purification by chromatography (SiO2, DCM/MeOH) affords 1-[2-(Tetrahydro-pyran-2-yloxy)-ethyl]-1H-indole-4-carboxylic acid methyl ester; [M+H]+ 304